Cas no 57682-11-8 (N-{2-(oxiran-2-yl)methoxyphenyl}acetamide)
N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[2-(2-oxiranylmethoxy)phenyl]-
- N-[2-(2-Oxiran-2-ylethoxy)phenyl]acetamide
- N1-[2-(OXIRAN-2-YLMETHOXY)PHENYL]ACETAMIDE
- 2-(2,3-Epoxypropoxy)acetanilid
- AC1MDV8T
- AC1Q1L1N
- AG-C-46752
- CTK6A1096
- Essigsaeure-[2-(2,3-epoxy-propoxy)-anilid]
- FT-0629694
- N-(2-oxiranylmethoxy-phenyl)-acetamide
- N-acetyl-2-(2,3-epoxypropoxy)aniline
- o-(2,3-Epoxypropoxy)acetanilid
- OR28921
- N-{2-(oxiran-2-yl)methoxyphenyl}acetamide
- N-{2-[(oxiran-2-yl)methoxy]phenyl}acetamide
- SCHEMBL3814852
- F2199-0587
- N-[2-(2-oxiranylmethoxy)phenyl]acetamide
- 2-(3,5-DIMETHYL-PHENYL)-OXAZOLE-4-CARBOXYLICACID
- MFCD00276574
- N-(2-(oxiran-2-ylmethoxy)phenyl)acetamide
- N-[2-(oxiran-2-ylmethoxy)phenyl]acetamide
- SENIMHNFLVMDJV-UHFFFAOYSA-N
- AKOS000136847
- 57682-11-8
- DTXSID20383827
- DB-072358
-
- MDL: MFCD00276574
- Inchi: 1S/C11H13NO3/c1-8(13)12-10-4-2-3-5-11(10)15-7-9-6-14-9/h2-5,9H,6-7H2,1H3,(H,12,13)
- InChI Key: SENIMHNFLVMDJV-UHFFFAOYSA-N
- SMILES: O1CC1COC1C=CC=CC=1NC(C)=O
Computed Properties
- Exact Mass: 207.08959
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.86
N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N887358-10mg |
N1-[2-(Oxiran-2-yl-methoxy)phenyl]acetamide |
57682-11-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N887358-50mg |
N1-[2-(Oxiran-2-yl-methoxy)phenyl]acetamide |
57682-11-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N887358-100mg |
N1-[2-(Oxiran-2-yl-methoxy)phenyl]acetamide |
57682-11-8 | 100mg |
$ 115.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142422-100mg |
N-(2-(Oxiran-2-ylmethoxy)phenyl)acetamide |
57682-11-8 | 97% | 100mg |
¥2391.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142422-250mg |
N-(2-(Oxiran-2-ylmethoxy)phenyl)acetamide |
57682-11-8 | 97% | 250mg |
¥3027.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1142422-1g |
N-(2-(Oxiran-2-ylmethoxy)phenyl)acetamide |
57682-11-8 | 97% | 1g |
¥9872.00 | 2024-05-08 | |
| A2B Chem LLC | AH01399-1mg |
N1-[2-(Oxiran-2-ylmethoxy)phenyl]acetamide |
57682-11-8 | 95%+ | 1mg |
$245.00 | 2024-04-19 | |
| A2B Chem LLC | AH01399-5mg |
N1-[2-(Oxiran-2-ylmethoxy)phenyl]acetamide |
57682-11-8 | 95%+ | 5mg |
$272.00 | 2024-04-19 | |
| A2B Chem LLC | AH01399-10mg |
N1-[2-(Oxiran-2-ylmethoxy)phenyl]acetamide |
57682-11-8 | 95%+ | 10mg |
$291.00 | 2024-04-19 | |
| A2B Chem LLC | AH01399-25mg |
N1-[2-(Oxiran-2-ylmethoxy)phenyl]acetamide |
57682-11-8 | 95%+ | 25mg |
$360.00 | 2024-04-19 |
N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Suppliers
N-{2-(oxiran-2-yl)methoxyphenyl}acetamide Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N-{2-(oxiran-2-yl)methoxyphenyl}acetamide
N-{2-(Oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8): An Overview and Recent Advances
N-{2-(Oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique epoxide functionality and acetamide group, has garnered considerable attention due to its potential in various chemical reactions and its role in the development of novel therapeutic agents.
The molecular structure of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide consists of a phenyl ring substituted with an acetamide group and an oxirane ring attached to a methoxy group. This combination of functional groups provides a rich platform for chemical modifications and reactions, making it a valuable intermediate in the synthesis of more complex molecules. The oxirane ring, in particular, is known for its reactivity and ability to undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse chemical structures.
Recent studies have highlighted the importance of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of biodegradable polymers with tunable properties. These polymers have potential applications in drug delivery systems, tissue engineering, and other biomedical fields.
In the pharmaceutical industry, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide has shown promise as a lead compound for the development of new drugs. Research conducted at the University of California, San Francisco, revealed that this compound can be modified to enhance its biological activity and selectivity. Specifically, derivatives of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide have been shown to exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that further exploration of this compound could lead to the discovery of novel therapeutic agents for treating various diseases.
The synthetic accessibility of N-{2-(oxiran-2-yl)methoxyphenyl}acetamide is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-methoxyphenol with epichlorohydrin followed by acetylation. This approach provides high yields and excellent purity, making it suitable for large-scale production.
In addition to its synthetic utility, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide has been studied for its environmental impact. A recent study published in the Journal of Environmental Science and Health evaluated the biodegradability and ecotoxicity of this compound. The results indicated that under controlled conditions, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide can be effectively biodegraded by microbial communities, suggesting that it may have a lower environmental impact compared to other similar compounds.
The future prospects for N-{2-(oxiran-2-yl)methoxyphenyl}acetamide are promising. Ongoing research is focused on optimizing its properties for specific applications and exploring new synthetic pathways to enhance its functionality. For example, efforts are being made to develop more sustainable methods for producing this compound using green chemistry principles. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are expected to uncover new applications and uses for this versatile molecule.
In conclusion, N-{2-(oxiran-2-yl)methoxyphenyl}acetamide (CAS No. 57682-11-8) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on advanced materials and pharmaceuticals. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in modern chemistry.
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